Cas no 80182-35-0 (3-Nitrobenzo(e)pyrene)

3-Nitrobenzo(e)pyrene structure
Product name:3-Nitrobenzo(e)pyrene
3-Nitrobenzo(e)pyrene Chemical and Physical Properties
Names and Identifiers
-
- Benzo(e)pyrene, nitro-
- 3-Nitro-benzo[e]pyrene
- J616.284C
- DB-218170
- YUT08GK3OK
- Benzo[e]pyrene, 3-nitro-
- 3-nitrobenzo[e]pyrene
- BENZO(e)PYRENE, 3-NITRO-
- 80182-35-0
- UNII-YUT08GK3OK
- CHEMBL166923
- Q27294724
- 81340-58-1
- CCRIS 2869
- Benzo[e]pyrene,3-nitro-
- DTXSID801033672
- 3-Nitrobenzo(e)pyrene
- Nitrobenzo(e)pyrene
-
- Inchi: InChI=1S/C20H11NO2/c22-21(23)18-11-10-16-14-6-2-1-5-13(14)15-7-3-4-12-8-9-17(18)20(16)19(12)15/h1-11H
- InChI Key: KUIZRZFISMTDJY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 297.078978594Da
- Monoisotopic Mass: 297.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 45.8Ų
3-Nitrobenzo(e)pyrene Related Literature
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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